Cas no 104901-10-2 (5alpha,6beta,7alpha,8beta-tetrahydroxy-2--5,6,7,8-tetrahydrochromone)

5alpha,6beta,7alpha,8beta-tetrahydroxy-2--5,6,7,8-tetrahydrochromone is a polyhydroxylated tetrahydrochromone derivative characterized by its stereospecific hydroxylation pattern at positions 5, 6, 7, and 8. This compound exhibits structural features that may confer enhanced solubility and reactivity, making it a potential intermediate in synthetic organic chemistry or medicinal chemistry applications. The presence of multiple hydroxyl groups in defined stereochemical orientations suggests utility in chelation, hydrogen bonding, or as a scaffold for further functionalization. Its tetrahydrochromone core is of interest in pharmacological research due to its structural similarity to bioactive flavonoid derivatives. The compound's defined stereochemistry allows for precise study of structure-activity relationships in relevant applications.

5alpha,6beta,7alpha,8beta-tetrahydroxy-2--5,6,7,8-tetrahydrochromone structure

104901-10-2 structure

Product Name:5alpha,6beta,7alpha,8beta-tetrahydroxy-2--5,6,7,8-tetrahydrochromone

CAS No:104901-10-2

MF:C₁₈H₂₀O₇

MW:348.347206115723

CID:2014998

PubChem ID:21636050

Update Time:2025-06-07

5alpha,6beta,7alpha,8beta-tetrahydroxy-2--5,6,7,8-tetrahydrochromone Chemical and Physical Properties

Names and Identifiers

- 5alpha,6beta,7alpha,8beta-tetrahydroxy-2--5,6,7,8-tetrahydrochromone
- 5alpha,6beta,7alpha,8beta-tetrahydroxy-2-[2-(4-methoxyphenyl)ethyl]-5,6,7,8-tetrahydrochromone
- 5α,6β,7β,8α-Tetrahydroxy-2-[2-(4'-methoxyphenyl)ethyl]-5,6,7,8-tetrahydrochromone
- 104901-10-2
- 4'-Methoxyisoagarotetrol
- InChI=1/C18H20O7/c1-24-10-5-2-9(3-6-10)4-7-11-8-12(19)13-14(20)15(21)16(22)17(23)18(13)25-11/h2-3,5-6,8,14-17,20-23H,4,7H2,1H3/t14-,15+,16-,17+/m0/s1
- HY-N11965
- (5S,6R,7S,8R)-5,6,7,8-tetrahydroxy-2-[2-(4-methoxyphenyl)ethyl]-5,6,7,8-tetrahydrochromen-4-one
- NRDKOXSXHXTKHR-VVLHAWIVSA-
- CS-0890542
- Inchi： 1S/C18H20O7/c1-24-10-5-2-9(3-6-10)4-7-11-8-12(19)13-14(20)15(21)16(22)17(23)18(13)25-11/h2-3,5-6,8,14-17,20-23H,4,7H2,1H3
- InChI Key： NRDKOXSXHXTKHR-UHFFFAOYSA-N
- SMILES： COC1C=CC(CCC2OC3=C(C(C(C(C3O)O)O)O)C(=O)C=2)=CC=1

Computed Properties

Exact Mass: 348.12090297Da
Monoisotopic Mass: 348.12090297Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 25
Rotatable Bond Count: 4
Complexity: 574
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.8
Topological Polar Surface Area: 116Å²

5alpha,6beta,7alpha,8beta-tetrahydroxy-2--5,6,7,8-tetrahydrochromone Pricemore >>

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